![molecular formula C9H6N2O3 B2652028 3-(5-Oxo-4,5-dihydro-[1,2,4]oxadiazol-3-yl)-benzaldehyde CAS No. 888968-72-7](/img/structure/B2652028.png)
3-(5-Oxo-4,5-dihydro-[1,2,4]oxadiazol-3-yl)-benzaldehyde
Cat. No. B2652028
Key on ui cas rn:
888968-72-7
M. Wt: 190.158
InChI Key: CBAYJPQKYPVCHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07858646B2
Procedure details
Add pyrdinium chloro chromate (5.22 g, 24.2 mmol) to a solution of 3-(3-hydroxymethyl-phenyl)-4H-[1,2,4]oxadiazol-5-one (3.10 g, 16.1 mmol) in tetrahydrofuran:dichloromethane (125 mL:125 mL) and stir. After 4 hours concentrate under reduced pressure to give a residue. Purify the residue by flash chromatography eluting with ethyl acetate:hexanes:acetic acid (50%:50%:0.1%) to yield the title product as a white solid (2.20 g, 72%): 1H NMR (DMSO-d6) δ 7.83 (t, 1H), 8.10-8.17 (m, 2H), 8.35 (m, 1H), 10.09 (s, 1H), 13.15 (bs, 1H).
Name
3-(3-hydroxymethyl-phenyl)-4H-[1,2,4]oxadiazol-5-one
Quantity
3.1 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[Cr]([O-])(OCl)(=O)=O.[NH+]1C=CC=CC=1.[OH:13][CH2:14][C:15]1[CH:16]=[C:17]([C:21]2[NH:25][C:24](=[O:26])[O:23][N:22]=2)[CH:18]=[CH:19][CH:20]=1.ClCCl>O1CCCC1>[O:26]=[C:24]1[O:23][N:22]=[C:21]([C:17]2[CH:16]=[C:15]([CH:20]=[CH:19][CH:18]=2)[CH:14]=[O:13])[NH:25]1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
|
5.22 g
|
|
Type
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reactant
|
|
Smiles
|
[Cr](=O)(=O)(OCl)[O-].[NH+]1=CC=CC=C1
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Name
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3-(3-hydroxymethyl-phenyl)-4H-[1,2,4]oxadiazol-5-one
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Quantity
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3.1 g
|
|
Type
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reactant
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Smiles
|
OCC=1C=C(C=CC1)C1=NOC(N1)=O
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|
Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
O1CCCC1
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Step Two
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Name
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|
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Quantity
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125 mL
|
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Type
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reactant
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Smiles
|
ClCCl
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Conditions
Other
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Conditions are dynamic
|
1
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|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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After 4 hours concentrate under reduced pressure
|
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Duration
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4 h
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CUSTOM
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Type
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CUSTOM
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Details
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to give a residue
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CUSTOM
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Type
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CUSTOM
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Details
|
Purify the residue by flash chromatography
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WASH
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Type
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WASH
|
|
Details
|
eluting with ethyl acetate
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Outcomes
Product
|
Name
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|
|
Type
|
product
|
|
Smiles
|
O=C1NC(=NO1)C=1C=C(C=O)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.2 g | |
| YIELD: PERCENTYIELD | 72% | |
| YIELD: CALCULATEDPERCENTYIELD | 71.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
